Cas no 56282-36-1 (Thiol-C2-PEG2-OH)

• Product Name: Thiol-C2-PEG2-OH
• CAS No: 56282-36-1
• MF: C₆H₁₄O₃S
• MW: 166.238561153412
• CID: 826192
• Update Time: 2025-06-11

Thiol-C2-PEG2-OH Chemical and Physical Properties

Names and Identifiers

• 3,6-DIOXA-8-MERCAPTOOCTAN-1-OL
• 2-[2-(2-sulfanylethoxy)ethoxy]ethanol
• Thiol-C2-PEG2-OH

• Inchi： 1S/C6H14O3S/c7-1-2-8-3-4-9-5-6-10/h7,10H,1-6H2
• InChI Key： KXSLUQUKENLMJW-UHFFFAOYSA-N
• SMILES： SCCOCCOCCO

Computed Properties

• Exact Mass: 166.06600
• Monoisotopic Mass: 166.06636548 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 7
• Complexity: 61
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 166.24
• XLogP3: -0.6
• Topological Polar Surface Area: 39.7Ų

Experimental Properties

• Boiling Point: 100°C/0.1 Torr.
• PSA: 77.49000
• LogP: -0.05830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Thiol-C2-PEG2-OH

Introduction to Thiol-C2-PEG2-OH (CAS No. 56282-36-1) and Its Applications in Modern Chemical Biology

The compound Thiol-C2-PEG2-OH, identified by its Chemical Abstracts Service (CAS) number 56282-36-1, represents a significant advancement in the field of chemical biology. This molecule, characterized by its thiol (-SH) functional group at one end and a polyethylene glycol (PEG) chain of two units (PEG2) at the other, has garnered considerable attention due to its unique structural and functional properties. The combination of a thiol moiety with a PEG moiety offers a versatile platform for the development of novel biomaterials, drug delivery systems, and diagnostic tools.

In recent years, the integration of thiol-based chemistry with polyethylene glycol (PEG) technology has opened up new avenues in biomedical research. The thiol group is well-known for its ability to form disulfide bonds, which are crucial for protein stabilization and bioconjugation processes. On the other hand, PEG chains are widely used in biopharmaceuticals due to their ability to enhance solubility, stability, and reduce immunogenicity of therapeutic agents. The compound Thiol-C2-PEG2-OH leverages these properties to create a multifunctional molecule that can be tailored for various applications.

One of the most compelling aspects of Thiol-C2-PEG2-OH is its utility in drug delivery systems. The thiol group allows for facile conjugation with various biomolecules, including peptides, proteins, and nucleic acids, while the PEG chain provides steric hindrance that can protect the drug from degradation and improve its circulation time in vivo. This has been particularly useful in developing targeted therapies where precise delivery to specific tissues or cells is essential. Recent studies have demonstrated the efficacy of PEGylated thiol compounds in enhancing the bioavailability of small-molecule drugs and biologics.

The use of Thiol-C2-PEG2-OH in diagnostic applications is another area of significant interest. The thiol group can be used to label biomolecules with fluorescent probes or other detection agents, enabling high-resolution imaging and analysis. Additionally, the PEG chain can serve as a linker to connect different components of a diagnostic assay, improving its sensitivity and specificity. For instance, researchers have utilized this compound to develop novel biosensors for detecting disease biomarkers in biological fluids.

In the realm of material science, Thiol-C2-PEG2-OH has found applications in surface modification and polymer chemistry. The thiol group can react with metal surfaces or other functional groups, allowing for the creation of coatings that exhibit enhanced adhesion or specific chemical properties. The PEG chain provides hydrophilicity, making these coatings suitable for use in biomedical devices or environmental applications where water compatibility is crucial. Furthermore, the modular nature of this compound allows chemists to easily modify its structure by incorporating different lengths of PEG chains or substituting the thiol group with other functional moieties.

The synthesis of Thiol-C2-PEG2-OH involves well-established chemical methodologies that ensure high purity and yield. The process typically begins with the preparation of a PEG derivative followed by the introduction of a thiol group at one end. Advances in synthetic chemistry have enabled researchers to fine-tune the reaction conditions to optimize yield and minimize side products. This has been particularly important in pharmaceutical applications where impurities can affect the safety and efficacy of therapeutic agents.

The versatility of Thiol-C2-PEG2-OH extends to its use in nanotechnology. By conjugating this compound with nanoparticles such as gold or quantum dots, researchers can create hybrid materials with enhanced properties for drug delivery or imaging applications. The thiol group facilitates strong binding between the nanoparticle surface and the PEG chain, while the PEG moiety provides stability and biocompatibility. These nanohybrids have shown promise in clinical trials for treating cancer and other diseases.

The future prospects for Thiol-C2-PEG2-OH are vast and exciting. As our understanding of molecular interactions continues to grow, so does the potential for this compound to revolutionize various fields. Researchers are exploring new ways to exploit its unique properties in areas such as regenerative medicine, where it could be used to develop scaffolds for tissue engineering or to enhance stem cell therapy. Additionally, its potential in environmental science as a component in biodegradable materials is being actively investigated.

In conclusion, Thiol-C2-PEG2-OH (CAS No. 56282-36-1) stands out as a remarkable molecule with broad applications across multiple disciplines. Its combination of a thiol functional group and a PEG chain makes it an invaluable tool for researchers working on drug delivery systems, diagnostics, materials science, and nanotechnology. As advancements continue to be made in synthetic chemistry and biomedical engineering, we can expect even more innovative uses for this versatile compound.